1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one

• CAS No.: 62273-17-0
• Molecular Formula: C18H26O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 1-[3-(1-methylcyclohexyl)-2-propan-2-ylphenyl]ethanone
• InChI: InChI=1S/C18H26O/c1-13(2)17-15(14(3)19)9-8-10-16(17)18(4)11-6-5-7-12-18/h8-10,13H,5-7,11-12H2,1-4H3
• InChI Key: IHQHYUATIJOFBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC=C1C2(CCCCC2)C)C(=O)C

Description

1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one is an organic compound with a complex structure that includes a cyclohexyl ring, an isopropyl group, and a phenyl ring

Preparation Methods

The synthesis of 1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one typically involves multiple steps, including the formation of the cyclohexyl ring and the attachment of the isopropyl and phenyl groups. Common synthetic routes may include:

Cyclohexyl Ring Formation: This can be achieved through cyclization reactions involving appropriate precursors.

Attachment of Isopropyl and Phenyl Groups: These groups can be introduced through Friedel-Crafts alkylation reactions, where an alkyl halide reacts with an aromatic compound in the presence of a Lewis acid catalyst.

Industrial production methods may involve optimizing these reactions for higher yields and purity, often using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a metal catalyst (e.g., palladium on carbon) can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace functional groups on the aromatic ring.

Common reagents and conditions for these reactions include strong acids or bases, high temperatures, and specific catalysts. The major products formed depend on the reaction conditions and the specific reagents used.

Scientific Research Applications

1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research may explore its potential therapeutic applications, such as its use in drug development for targeting specific diseases.

Industry: It can be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism by which 1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one exerts its effects involves its interaction with molecular targets and pathways. These interactions can include binding to specific enzymes or receptors, altering their activity, and affecting downstream signaling pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

1-[3-(1-Methylcyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one can be compared with other similar compounds, such as:

1-[3-(Cyclohexyl)-2-(propan-2-yl)phenyl]ethan-1-one: Similar structure but lacks the methyl group on the cyclohexyl ring.

1-[3-(1-Methylcyclohexyl)-2-(methyl)phenyl]ethan-1-one: Similar structure but has a methyl group instead of an isopropyl group on the phenyl ring.

The uniqueness of this compound lies in its specific combination of functional groups, which can influence its chemical reactivity and biological activity.